Cas no 2138523-45-0 (2-[(2,2-Dimethyl-5-oxocyclohexyl)sulfanyl]acetamide)

• Product Name: 2-[(2,2-Dimethyl-5-oxocyclohexyl)sulfanyl]acetamide
• CAS No: 2138523-45-0
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 5938541
• PubChem ID: 165491242
• Update Time: 2025-06-09

2-[(2,2-Dimethyl-5-oxocyclohexyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2138523-45-0
• EN300-1159557
• 2-[(2,2-dimethyl-5-oxocyclohexyl)sulfanyl]acetamide
• 2-[(2,2-Dimethyl-5-oxocyclohexyl)sulfanyl]acetamide

• Inchi： 1S/C10H17NO2S/c1-10(2)4-3-7(12)5-8(10)14-6-9(11)13/h8H,3-6H2,1-2H3,(H2,11,13)
• InChI Key： YEPZFTNBCBGCHK-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 215.09799996g/mol
• Monoisotopic Mass: 215.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.5Ų

Additional information on 2-[(2,2-Dimethyl-5-oxocyclohexyl)sulfanyl]acetamide

Professional Introduction to Compound with CAS No. 2138523-45-0 and Product Name: 2-[(2,2-Dimethyl-5-oxocyclohexyl)sulfanyl]acetamide

The compound identified by the CAS number 2138523-45-0 and the product name 2-[(2,2-Dimethyl-5-oxocyclohexyl)sulfanyl]acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of sulfur-containing heterocyclic derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule, characterized by a 2,2-dimethyl-5-oxocyclohexyl sulfanyl group attached to an acetamide moiety, provides a unique scaffold that has been explored for its pharmacological properties.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry, particularly for their role as bioactive molecules. The sulfanyl group in this compound is known to contribute to its reactivity and interaction with biological targets. Specifically, the acetamide moiety has been widely studied for its ability to modulate enzyme activity and cellular signaling pathways. This combination of structural features makes 2-[(2,2-Dimethyl-5-oxocyclohexyl)sulfanyl]acetamide a promising candidate for further investigation in therapeutic applications.

In the realm of pharmaceutical research, the development of novel compounds often involves a meticulous evaluation of their chemical properties, including solubility, stability, and metabolic pathways. The 2,2-dimethyl-5-oxocyclohexyl substituent in this molecule contributes to its lipophilicity, which is a critical factor in drug absorption and distribution. Additionally, the presence of an oxygen atom in the 5-oxocyclohexyl ring introduces polarity, which can influence the compound's interactions with biological targets. These dual characteristics make it an intriguing subject for further exploration.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The sulfanyl group has been shown to exhibit inhibitory effects on various enzymes and receptors involved in inflammatory and infectious diseases. For instance, studies have demonstrated that sulfur-containing compounds can modulate the activity of cyclooxygenases (COX) and lipoxygenases (LOX), which are key enzymes in the production of pro-inflammatory mediators. The structural similarity between 2-[(2,2-Dimethyl-5-oxocyclohexyl)sulfanyl]acetamide and known bioactive sulfides suggests that it may share similar pharmacological properties.

Moreover, the acetamide moiety has been extensively studied for its role in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier. This characteristic makes it particularly relevant for developing treatments for neurological disorders. The combination of these features in 2-[(2,2-Dimethyl-5-oxocyclohexyl)sulfanyl]acetamide suggests that it could be a valuable tool for investigating new therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how sulfanyl and acetamide containing compounds interact with biological targets such as enzymes and receptors. These studies have shown that 2-[(2,2-Dimethyl-5-oxocyclohexyl)sulfanyl]acetamide can bind effectively to several key targets associated with various diseases.

The synthesis of this compound involves multi-step organic reactions that highlight its complexity and novelty. The introduction of the sulfanyl group into the cyclohexane ring requires precise control over reaction conditions to ensure high yield and purity. This synthetic challenge underscores the expertise required to develop such molecules for pharmaceutical use. Despite these challenges, the potential benefits of this compound make it a worthwhile endeavor for researchers.

In conclusion, 2-[(2,2-Dimethyl-5-oxocyclohexyl)sulfanyl]acetamide, identified by CAS number 2138523-45-0, represents a significant advancement in medicinal chemistry. Its unique structural features, including the sulfanyl group and the acetamide moiety, make it a promising candidate for further investigation in drug development. Recent studies suggest that this compound has potential applications in treating various diseases by modulating key biological pathways. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly important role in developing innovative treatments.